(E)-N-methyl-N-phenyl-3-pyrrolidin-1-ylbut-2-enamide

• IUPAC Name: (E)-N-methyl-N-phenyl-3-pyrrolidin-1-ylbut-2-enamide
• InChI: InChI=1S/C15H20N2O/c1-13(17-10-6-7-11-17)12-15(18)16(2)14-8-4-3-5-9-14/h3-5,8-9,12H,6-7,10-11H2,1-2H3/b13-12+
• InChI Key: WCGIKOFGLVCRSH-OUKQBFOZSA-N
• Canonical SMILES: CC(=CC(=O)N(C)C1=CC=CC=C1)N2CCCC2
• Isomeric SMILES: C/C(=C\C(=O)N(C)C1=CC=CC=C1)/N2CCCC2
• Molecular Formula: C15H20N2O
• Molecular Weight: 244.33 g/mol

Description

(E)-N-methyl-N-phenyl-3-pyrrolidin-1-ylbut-2-enamide, commonly known as EMB, is a synthetic compound that belongs to the class of opioids. It is a highly potent analgesic drug that has been widely used in scientific research for its ability to bind to the mu-opioid receptor in the central nervous system. EMB's unique chemical structure and pharmacological properties have made it a valuable tool in the study of pain pathways and the development of new pain medications.

Mechanism of Action

EMB acts as an agonist of the mu-opioid receptor in the central nervous system. It binds to the receptor and activates a series of intracellular signaling pathways that ultimately lead to the inhibition of pain signals. EMB's ability to selectively bind to the mu-opioid receptor and produce analgesia without causing respiratory depression or other adverse effects has made it a valuable tool in the development of new pain medications.
Biochemical and Physiological Effects:
EMB's primary biochemical and physiological effect is the inhibition of pain signals in the central nervous system. It also produces a range of other effects, including sedation, euphoria, and respiratory depression. EMB's ability to produce these effects without causing significant adverse effects has made it a valuable tool in the development of new pain medications.

Advantages and Limitations for Lab Experiments

EMB's unique chemical structure and pharmacological properties have made it a valuable tool in the study of pain pathways and the development of new pain medications. Its high potency and selectivity for the mu-opioid receptor make it a useful tool for exploring the mechanisms of pain and developing new analgesic drugs. However, EMB's high potency and potential for abuse also make it a challenging compound to work with in the laboratory. Careful control of dose and exposure is required to ensure the safety of researchers and laboratory personnel.

Future Directions

There are many potential future directions for research involving EMB. One area of interest is the development of new pain medications that are more effective and have fewer side effects than current treatments. Another area of interest is the exploration of the role of opioid receptors in addiction and reward. Further research is also needed to better understand the mechanisms of pain and develop new therapies that target specific pain pathways. Overall, EMB's unique chemical structure and pharmacological properties make it a valuable tool in the ongoing effort to develop new treatments for pain and other neurological disorders.

Scientific Research Applications

EMB has been extensively used in scientific research to explore the mechanisms of pain and develop new analgesic drugs. EMB's ability to bind to the mu-opioid receptor in the central nervous system has made it a valuable tool in the study of pain pathways and the development of new pain medications. EMB has also been used to investigate the role of opioid receptors in other physiological processes, such as addiction and reward.